tert-Butyl (5S)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate

Specification

• CAS No.: 2381062-15-1
• Molecular Formula: C10H17F2NO3
• Molecular Weight: 237.24 g/mol
• IUPAC Name: tert-butyl (5S)-3,3-difluoro-5-hydroxypiperidine-1-carboxylate
• Standard InChI: InChI=1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-5-7(14)4-10(11,12)6-13/h7,14H,4-6H2,1-3H3/t7-/m0/s1
• Standard InChI Key: NCHCRPISXZGPTH-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](CC(C1)(F)F)O
• SMILES: CC(C)(C)OC(=O)N1CC(CC(C1)(F)F)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC(C1)(F)F)O

Introduction

tert-Butyl (5S)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate is a complex organic compound with significant applications in chemical synthesis and pharmaceutical research. This compound belongs to the family of piperidine derivatives, which are widely used as building blocks in the synthesis of bioactive molecules.

Key Characteristics:

• Molecular Formula: C10H17F2NO3

• Molecular Weight: 237.24 g/mol

• CAS Number: 2381062-15-1

• Purity: Typically available at a purity of 97% or higher

Synthesis and Applications

The synthesis of tert-Butyl (5S)-3,3-difluoro-5-hydroxy-piperidine-1-carboxylate typically involves multi-step reactions starting from simpler piperidine derivatives. This compound is used as an intermediate in the synthesis of more complex molecules, particularly those with potential biological activity.

Applications:

• Pharmaceutical Research: It serves as a building block for synthesizing compounds with potential therapeutic properties.

• Chemical Synthesis: Useful in constructing complex heterocyclic structures.

Storage and Handling

Given its chemical nature, this compound should be stored in a cool, dry place, ideally at temperatures between 2-8°C. It is recommended to handle it with caution, as it may pose risks if not handled properly.

Safety Precautions:

• Storage Conditions: Sealed containers, 2-8°C.

• Handling: Avoid skin contact; use protective equipment.

Research Findings

Research on this compound is ongoing, with a focus on its utility in synthesizing bioactive molecules. Its unique structure makes it an attractive intermediate for constructing complex heterocyclic compounds.

Future Directions:

• Biological Activity: Studies are needed to explore its potential biological effects and applications.

• Synthetic Methodologies: Improvements in synthesis efficiency and yield are areas of active research.